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Compound of Interest

Compound Name: Bz-Arg-OH

Cat. No.: B556286 Get Quote

For researchers and professionals in the fast-paced world of drug development, the proper

handling and disposal of chemical reagents is a critical component of laboratory safety and

operational excellence. This guide provides essential, immediate safety and logistical

information for the proper disposal of Nα-Benzoyl-L-arginine (Bz-Arg-OH), ensuring

compliance and protecting both personnel and the environment.

Understanding Bz-Arg-OH: Key Chemical Properties
Nα-Benzoyl-L-arginine (Bz-Arg-OH) is a derivative of the amino acid arginine and is commonly

used in biochemical research. A clear understanding of its properties is the first step toward

safe handling and disposal.

Property Value

CAS Number 154-92-7

Molecular Formula C13H18N4O3

Molecular Weight 278.31 g/mol

Appearance Solid powder

Melting Point 281-286 °C

Solubility
Soluble in Chloroform, Dichloromethane, Ethyl

Acetate, DMSO, Acetone
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Hazard Identification and Safety Precautions
According to safety data sheets, Bz-Arg-OH presents several hazards that necessitate careful

handling and the use of appropriate personal protective equipment (PPE).

Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P302+P352: IF ON SKIN: Wash with plenty of soap and water.

P304+P340: IF INHALED: Remove victim to fresh air and keep at rest in a position

comfortable for breathing.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Due to these hazards, Bz-Arg-OH should be handled in a well-ventilated area, preferably a

fume hood. Standard PPE, including safety goggles, gloves, and a lab coat, is mandatory.

Proper Disposal Procedures for Bz-Arg-OH
The disposal of Bz-Arg-OH must comply with federal, state, and local regulations. The

Resource Conservation and Recovery Act (RCRA) provides the framework for hazardous

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b556286?utm_src=pdf-body
https://www.benchchem.com/product/b556286?utm_src=pdf-body
https://www.benchchem.com/product/b556286?utm_src=pdf-body
https://www.benchchem.com/product/b556286?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b556286?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


waste management in the United States.[1] Improper disposal can lead to significant penalties

and environmental harm.

Step-by-Step Disposal Protocol:

Waste Characterization: The first step is to determine if the Bz-Arg-OH waste is considered

hazardous. Based on its hazard statements, it is prudent to manage it as a hazardous

chemical waste.

Segregation: Do not mix Bz-Arg-OH waste with other waste streams. It should be collected

in a dedicated, properly labeled waste container. The container must be made of a material

compatible with the chemical and its potential solvents.

Container Labeling: The waste container must be clearly labeled with the words "Hazardous

Waste," the full chemical name "Nα-Benzoyl-L-arginine," and the specific hazards (e.g.,

"Irritant," "Harmful if Swallowed").

Accumulation: Store the sealed waste container in a designated satellite accumulation area

within the laboratory. This area should be under the control of the laboratory personnel and

away from ignition sources and incompatible materials.

Licensed Disposal Vendor: Arrange for the pickup and disposal of the Bz-Arg-OH waste

through a licensed hazardous waste disposal company. These companies are equipped to

handle and transport chemical waste in accordance with all regulations.

Documentation: Maintain a record of the waste generated, including the quantity and date of

disposal. This documentation is crucial for regulatory compliance.

Decision Workflow for Bz-Arg-OH Disposal
The following diagram illustrates the decision-making process for the proper disposal of Bz-
Arg-OH waste.
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Bz-Arg-OH Waste Generated

Characterize Waste:
Is it hazardous?

Treat as Hazardous Waste

Yes (Precautionary)

Segregate from other waste streams

Label container clearly:
'Hazardous Waste', Chemical Name, Hazards

Accumulate in a designated,
secure area

Contact Licensed Hazardous
Waste Disposal Vendor

Arrange for pickup,
transport, and disposal

Document waste generation
and disposal

Disposal Complete

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of Bz-Arg-OH.
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By adhering to these procedures, laboratories can ensure the safe and compliant disposal of

Bz-Arg-OH, fostering a culture of safety and environmental responsibility. Always consult your

institution's Environmental Health and Safety (EHS) department for specific guidance and

requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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